(Z)-3-butylidene-7-hydroxyphthalide
Overview
Description
(Z)-3-Butylidene-7-hydroxyphthalide, also known as BHP, is a synthetic compound derived from phthalide, a naturally occurring substance found in many plants. BHP is used in a variety of scientific research applications due to its unique properties. This article will discuss the synthesis method of BHP, its mechanism of action, biochemical and physiological effects, advantages and limitations for lab experiments, and potential future directions for its use.
Scientific Research Applications
Synthesis and Bioactivity
- Stereoselective Synthesis : A method for synthesizing (Z)-3-ylidenephthalides, including (Z)-3-butylidene-7-hydroxyphthalide, has been developed using AlCl3 as a catalyst. This process efficiently produces these compounds with moderate to high yield and is significant for the gram-scale synthesis of natural products with anti-inflammatory activity (Wang et al., 2020).
Metabolic Studies and Derivatives
- Phthalide Derivatives from Marine Fungi : The isolation of new phthalide derivatives from marine fungi highlights the diverse natural sources and potential bioactivity of compounds like this compound (Afiyatullov et al., 2015).
- Microbial Synthesis and Evaluation : The microbial synthesis and evaluation of 3-butyl-3-hydroxyphthalide, a metabolite of 3-n-butylidenephthalide, demonstrates the potential of biocatalysts in obtaining bioactive phthalides and their applications in antifungal studies (Gach et al., 2021).
Novel Synthesis Methods
- Efficient Synthesis Approach : A novel approach for synthesizing isocoumarins and alkylidenephthalides, including this compound, has been developed using a DEAD/PPh3/TBHP system. This method highlights the broad substrate scope and potential in producing bioactive molecules (Gadakh & Sudalai, 2014).
Pharmacological Applications
- Amino-Acid Esters Synthesis : The synthesis of amino-acid esters of 3-(3′-hydroxy)butylphthalide, a metabolic product related to butylphthalide and its analogs like this compound, suggests potential applications in drug development due to improved water-solubility and pharmacokinetic parameters (Zhao Jiu, 2014).
Analytical and Structural Studies
- Separation and Identification Techniques : The development of methods for the separation and identification of phthalic anhydride derivatives, including this compound, in natural products using techniques like GC-MS and HPLC-MS, contributes to the structural elucidation and understanding of these compounds (Li et al., 2002).
properties
IUPAC Name |
(3Z)-3-butylidene-7-hydroxy-2-benzofuran-1-one |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H12O3/c1-2-3-7-10-8-5-4-6-9(13)11(8)12(14)15-10/h4-7,13H,2-3H2,1H3/b10-7- |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
XLFDJKJEYMKLJX-YFHOEESVSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCCC=C1C2=C(C(=CC=C2)O)C(=O)O1 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
CCC/C=C\1/C2=C(C(=CC=C2)O)C(=O)O1 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H12O3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID301025422 |
Source
|
| Record name | (Z)-3-Butylidene-7-hydroxyphthalide | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID301025422 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
204.22 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS RN |
93236-67-0 |
Source
|
| Record name | Senkyunolide B | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=93236-67-0 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
| Record name | (Z)-3-Butylidene-7-hydroxyphthalide | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID301025422 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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